Cas no 61533-50-4 (benzo[a]tetracene-7,14-dione)

benzo[a]tetracene-7,14-dione structure
benzo[a]tetracene-7,14-dione structure
Product Name:benzo[a]tetracene-7,14-dione
CAS No:61533-50-4
MF:C22H12O2
MW:308.32948589325
CID:1627395
PubChem ID:182301
Update Time:2025-04-21

benzo[a]tetracene-7,14-dione Chemical and Physical Properties

Names and Identifiers

    • benzo[a]tetracene-7,14-dione
    • Benzo[A]naphthacene-7,14-dione
    • DTXSID40210525
    • Benzo(a)tetracene-7,14-dione
    • 61533-50-4
    • Inchi: 1S/C22H12O2/c23-21-17-10-9-13-5-3-4-8-16(13)20(17)22(24)19-12-15-7-2-1-6-14(15)11-18(19)21/h1-12H
    • InChI Key: ODPKMPCSQJZEPY-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C3C=CC=CC3=CC=2C(C2C=CC3C=CC=CC=3C=21)=O

Computed Properties

  • Exact Mass: 308.08376
  • Monoisotopic Mass: 308.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 538
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14

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